Cas no 2639439-17-9 (methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate)

• Product Name: methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate
• CAS No: 2639439-17-9
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 5665922
• PubChem ID: 165901929
• Update Time: 2025-09-27

methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639439-17-9
• methyl 5-[2-(aminomethyl)morpholin-4-yl]pyrazine-2-carboxylate
• EN300-27732139
• methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate

• Inchi： 1S/C11H16N4O3/c1-17-11(16)9-5-14-10(6-13-9)15-2-3-18-8(4-12)7-15/h5-6,8H,2-4,7,12H2,1H3
• InChI Key： KUCMNQOFAWXTDJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC(C(=O)OC)=CN=2)CC1CN

Computed Properties

• Exact Mass: 252.12224039g/mol
• Monoisotopic Mass: 252.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate

Introduction to Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate (CAS No. 2639439-17-9)

Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate, a compound with the CAS number 2639439-17-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of a morpholine ring and a pyrazine core, make it an intriguing candidate for further investigation.

The morpholine moiety in Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate is known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. This property is particularly valuable in the design of drugs that require efficient absorption and distribution within the body. Additionally, the pyrazine ring contributes to the molecule's stability and reactivity, making it a versatile scaffold for chemical modifications and derivatization.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both morpholine and pyrazine functionalities. These dual-functional compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory and anticancer therapies. The combination of these two structural motifs offers a unique balance of pharmacological properties that can be leveraged to develop novel therapeutic agents.

One of the most compelling aspects of Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate is its potential as a lead compound for further drug discovery. The presence of an amine group on the morpholine ring provides a site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored pharmacological profiles. This flexibility is crucial in the iterative process of drug development, where initial hits are optimized to improve efficacy, selectivity, and safety.

Recent studies have highlighted the importance of understanding the structural determinants that influence the biological activity of morpholine-pyrazine derivatives. Researchers have employed various computational and experimental techniques to elucidate the binding modes of these compounds with biological targets. These studies have revealed that subtle modifications in the molecular structure can significantly impact potency and selectivity, providing valuable insights for rational drug design.

The synthesis of Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance yield but also minimize byproduct formation, ensuring high purity and quality.

In addition to its synthetic significance, Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate has been investigated for its potential role in modulating biological pathways relevant to human health and disease. Preclinical data suggest that this compound may interact with key enzymes and receptors involved in inflammation and cell proliferation. By targeting these pathways, Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate holds promise as a therapeutic agent for conditions such as chronic inflammation and certain types of cancer.

The development of novel pharmaceuticals often involves rigorous testing to evaluate their safety and efficacy. Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate has undergone several rounds of preclinical testing to assess its pharmacokinetic properties, toxicity profile, and potential side effects. These studies are essential for determining whether this compound is suitable for further clinical development and eventual use in patients.

As research in pharmaceutical chemistry continues to evolve, compounds like Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate will play an increasingly important role in drug discovery and development. The unique combination of structural features and pharmacological properties makes this molecule a valuable tool for scientists working on next-generation therapeutics. By leveraging advances in synthetic chemistry and biopharmaceutical research, researchers can harness the potential of such compounds to address unmet medical needs.

The future prospects for Methyl 5-2-(aminomethyl)morpholin-4-ylpyrazine-2-carboxylate are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be crucial in translating laboratory findings into safe and effective treatments for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly contribute significantly to advancements in medicine.